![molecular formula C21H18BrN5O2S B3008227 4-[(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]-N-[2-(1H-imidazol-5-yl)ethyl]benzamide CAS No. 422287-63-6](/img/structure/B3008227.png)
4-[(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]-N-[2-(1H-imidazol-5-yl)ethyl]benzamide
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Description
4-[(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]-N-[2-(1H-imidazol-5-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C21H18BrN5O2S and its molecular weight is 484.37. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Tissue Distribution
The compound 4-[(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]-N-[2-(1H-imidazol-5-yl)ethyl]benzamide has been studied for its pharmacokinetics and tissue distribution. In a study involving a structurally similar compound (IN-1130), researchers found it to have potential as an effective oral anti-fibrotic drug, with significant distribution into the liver, kidneys, and lungs (Kim et al., 2008).
Electrophysiological Activity
In another research area, compounds with a similar structure have been synthesized to exhibit cardiac electrophysiological activity. They demonstrated potency comparable to selective class III agents in in vitro and in vivo models, suggesting potential use in treating arrhythmias (Morgan et al., 1990).
Antiviral Activities
Researchers also designed and synthesized derivatives of quinazolin-4(3H)-ones, including those structurally related to the queried compound, to evaluate their antiviral activities against a range of viruses, including influenza and severe acute respiratory syndrome corona. They found significant antiviral properties in some of these compounds (Selvam et al., 2007).
Crystal Structure and Biological Studies
The crystal structure and biological activities of similar compounds have been characterized, revealing their potential in antibacterial applications. Studies on derivatives like 4,5-dihydro-1,3,4-oxadiazole-2-thiones showed promising antibacterial and antioxidant activities (Karanth et al., 2019).
Antitumor Agents
Another area of study includes the development of analogues as potent inhibitors of enzymes like nicotinamide phosphoribosyltransferase (Nampt), which are crucial in cancer treatments. Certain derivatives showed strong cytotoxicity in cellular assays, indicating their potential as antitumor agents (Lockman et al., 2010).
properties
IUPAC Name |
4-[(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)methyl]-N-[2-(1H-imidazol-5-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18BrN5O2S/c22-15-5-6-18-17(9-15)20(29)27(21(30)26-18)11-13-1-3-14(4-2-13)19(28)24-8-7-16-10-23-12-25-16/h1-6,9-10,12H,7-8,11H2,(H,23,25)(H,24,28)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMNNPHYBXBCJOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C(=O)C3=C(C=CC(=C3)Br)NC2=S)C(=O)NCCC4=CN=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18BrN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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